2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone

• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-1-naphthalen-2-ylethanone
• InChI: InChI=1S/C20H17N3O2S/c1-2-23-19(18-8-5-11-25-18)21-22-20(23)26-13-17(24)16-10-9-14-6-3-4-7-15(14)12-16/h3-12H,2,13H2,1H3
• InChI Key: XSONRWRTGTWPGH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C2=CC3=CC=CC=C3C=C2)C4=CC=CO4

Description

2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone is a complex organic compound that features a unique combination of functional groups, including a triazole ring, a furan ring, and a naphthalene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone typically involves multiple steps. One common approach starts with the preparation of the triazole ring through the cyclization of appropriate precursors. The furan ring is then introduced via a substitution reaction. The final step involves the coupling of the triazole-furan intermediate with a naphthalene derivative under specific conditions, such as the presence of a base and a suitable solvent .

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of advanced techniques such as continuous flow reactors, which allow for better control over reaction parameters and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while substitution reactions can introduce a variety of new substituents .

Scientific Research Applications

2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where its unique structure may offer specific advantages.

Industry: The compound can be used in the development of new materials with specialized properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone involves its interaction with specific molecular targets. The triazole ring, for example, can interact with enzymes or receptors, potentially inhibiting their activity or modulating their function. The furan and naphthalene moieties may also contribute to the compound’s overall bioactivity by enhancing its binding affinity or stability .

Comparison with Similar Compounds

Similar Compounds

• 2-((4-Ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide
• 2-((4-Ethyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide
• 2-((4-Ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide

Uniqueness

What sets 2-(4-Ethyl-5-furan-2-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-1-naphthalen-2-yl-ethanone apart from similar compounds is its unique combination of functional groups, which can result in distinct chemical and biological properties. The presence of both the furan and naphthalene rings, along with the triazole moiety, provides a versatile scaffold for further modifications and applications .